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Compound of Interest

Compound Name: DISPERSE RED 98

CAS No.: 61994-66-9

Cat. No.: B1632807

. J

Core Identity & Structural Logic

Disperse Red 98 (DR98) is a mono-azo dye belonging to the push-pull class of chromophores.
Its spectroscopic behavior is governed by the intramolecular charge transfer (ICT) between the
electron-withdrawing nitro group and the electron-donating alkyl-amino group, modulated by
the steric influence of the ortho-methyl substituent.

Chemical Identity

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1632807?utm_src=pdf-interest
https://www.benchchem.com/product/b1632807?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Parameter Detail

Common Name Disperse Red 98

C.LI[21[31[A1[516]1[7118][9] Number 11191

CAS Registry 12223-49-3 (Commercial), 63467-05-0 (Pure)
2-{Ethyl[3-methyl-4-((4-

IUPAC Name {Ethyl] Y4
nitrophenyl)diazenyl)phenyl]amino}ethanol
C
H

Molecular Formula N
O

Molecular Weight 328.37 g/mol

Donor-Acceptor Azo (
Chromophore Class
-conjugated)

Structural Diagram

The following Graphviz diagram illustrates the push-pull electronic pathway and the steric twist
induced by the methyl group, which is critical for interpreting solvatochromic shifts.
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Caption: Electronic push-pull system of DR98 showing the steric influence of the methyl group
on the azo linkage.

UV-Vis Absorption Spectroscopy
Disperse Red 98 exhibits a strong
transition characteristic of azo dyes. Unlike its analogue Disperse Red 1, the presence of the

methyl group ortho to the azo linkage introduces non-planarity, typically resulting in a
hypsochromic (blue) shift and reduced molar extinction coefficient.

Spectroscopic Data Summary

Note: Values are representative of the class (Disperse Red 1/13/98 analogues) and should be
verified experimentally due to commercial batch variations.

(M
Sol ¢ Solvatochromism
olven
(nm) cm Type
)
Cyclohexane (Non-
~460 - 475 ~25,000 Reference State
polar)
Toluene ~470 - 485 ~26,000 Weak Positive
Ethanol (Polar Protic) ~490 - 505 ~28,000 Positive
DMF/DMSO (Polar -
~500 - 515 ~30,000 Strong Positive

Aprotic)

Key Insight: DR98 exhibits positive solvatochromism. As solvent polarity increases, the excited
ICT state is stabilized more than the ground state, shifting absorption to longer wavelengths
(Red Shift).
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Experimental Protocol: Determination of Molar
Extinction Coefficient

Objective: To determine the precise

value in Ethanol.

o Stock Preparation:
o Weigh 3.28 mg of pure DR98.
o Dissolve in 100 mL of spectroscopic grade Ethanol to create a

stock solution.

o Critical Step: Sonicate for 10 minutes to ensure complete dissolution of aggregates.
e Dilution Series:

o Prepare five working standards:

o Maintain constant temperature (

e Measurement:
o Blank the spectrophotometer with pure Ethanol.
o Scan from 300 nm to 700 nm.
o Record Absorbance (

) at

[10]

e Analysis:

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.bdbiosciences.com/en-us/resources/reagent-selection-tools/spectrum-guide-page
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Plot

vs. Concentration (
).

o Calculate slope (
) using linear regression (

).

Fluorescence Emission Properties

Azo dyes like DR98 are generally non-fluorescent or weakly fluorescent in fluid solutions at
room temperature.

Mechanism of Quenching

The primary non-radiative decay pathway is the rapid photoisomerization (trans

cis) around the
bond. This rotation dissipates the excited state energy non-radiatively.

e Quantum Yield (

): Typically
in low-viscosity solvents (e.g., Ethanol).

o Emission Enhancement: Fluorescence can be "turned on" by restricting molecular rotation.
o Rigid Media: PMMA or Polystyrene films.
o Low Temperature: Cryogenic glasses (77 K).

o High Viscosity: Glycerol.

Fluorescence Workflow Diagram
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The following diagram details the experimental logic for detecting weak fluorescence in DR98.

Start: DR98 Sample
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(Fluid Solution)
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Click to download full resolution via product page

Caption: Workflow for detecting fluorescence in rotationally-quenched azo dyes like DR98.
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Protocol: Measuring Fluorescence in Rigid Media
(PMMA Film)

e Solution Preparation:

o Dissolve 1 g of PMMA (Poly(methyl methacrylate)) and 1 mg of DR98 in 10 mL of
Dichloromethane (DCM).

e Film Casting:
o Spin-coat the solution onto a clean quartz slide at 2000 rpm for 30 seconds.
o Anneal at
for 1 hour to remove residual solvent.
e Spectroscopy:
o Mount the slide in a solid-sample holder (front-face geometry).
o Excite at the absorption maximum determined in the film (likely ~480 nm).
o Collect emission from 500 nm to 750 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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